2-hydroxy-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide

• IUPAC Name: N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H12N4O2S/c22-15-12(5-3-7-18-15)16(23)19-13-6-2-1-4-11(13)14-10-21-8-9-24-17(21)20-14/h1-10H,(H,18,22)(H,19,23)
• InChI Key: HYDONHRLWVHIJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN3C=CSC3=N2)NC(=O)C4=CC=CNC4=O
• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol

Description

“2-hydroxy-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide” is a compound that contains an imidazole ring and a thiazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The imidazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons. The thiazole ring is also planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

While specific chemical reactions involving “2-hydroxy-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide” were not found in the available resources, compounds containing imidazole and thiazole rings have been studied for their diverse biological activities.

Scientific Research Applications

DNA-Binding Applications

Bis-heterocycles, which include compounds like the one , have been studied for their potential in DNA-binding applications. These compounds can interact with DNA in a specific manner, which could be useful in various fields such as genetic engineering and drug design.

Tuberculostatic Activity

. This means they could potentially inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis.

Antibacterial Activity

. They could potentially be used in the development of new antibiotics.

Antifungal Activity

. This could make it a candidate for the development of new antifungal medications.

Antidepressant Activity

. This could potentially lead to the development of new treatments for depression.

Antitumor Activity

. This suggests it could be used in cancer treatment.

Antiviral Activity

. This could make them useful in the development of new antiviral drugs.

Non-Competitive mGluR1 Antagonists

. This means they could potentially inhibit the metabotropic glutamate receptor 1 (mGluR1), which plays a role in the central nervous system.

Safety and Hazards

While specific safety and hazard information for “2-hydroxy-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide” was not found, compounds containing imidazo and thiazole rings can have various safety classifications.

Mechanism of Action

Target of Action

The primary target of this compound is Pantothenate Synthetase of Mycobacterium tuberculosis . This enzyme plays a crucial role in the biosynthesis of pantothenate, a precursor for Coenzyme A, which is essential for various metabolic processes.

Mode of Action

The compound interacts with its target through a series of steps, including amine-induced N-deprotection, oxidative aminocarbonylation of the triple bond (with Csp H activation and formation of a 2-ynamide intermediate), dearomative cyclization (by intramolecular conjugate addition of thioazolic nitrogen to the 2-ynamide moiety) and aromatization by proton-shift isomerization .

Result of Action

The compound has shown significant activity against Mycobacterium tuberculosis, with IC50 values in the low micromolar range . This suggests that it can effectively inhibit the growth of this bacterium at relatively low concentrations.